Cas no 2172445-89-3 (2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol)

• Product Name: 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol
• CAS No: 2172445-89-3
• MF: C₇H₉F₃O
• MW: 166.140972852707
• CID: 6410188
• PubChem ID: 165786188
• Update Time: 2025-05-25

2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol
• 2172445-89-3
• EN300-1625281

• Inchi： 1S/C7H9F3O/c1-4(7(8,9)10)5-2-3-6(5)11/h5-6,11H,1-3H2
• InChI Key： GNBYPXLLHMPASS-UHFFFAOYSA-N
• SMILES： FC(C(=C)C1CCC1O)(F)F

Computed Properties

• Exact Mass: 166.06054939g/mol
• Monoisotopic Mass: 166.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol

Research Brief on 2-(3,3,3-Trifluoroprop-1-en-2-yl)cyclobutan-1-ol (CAS: 2172445-89-3): Recent Advances and Applications

The compound 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol (CAS: 2172445-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and trifluoropropenyl moiety, exhibits promising potential as a building block for the synthesis of novel bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated analogs with enhanced pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the trifluoromethyl group significantly improves metabolic stability and membrane permeability, making it an attractive scaffold for targeting protein kinases involved in cancer and inflammatory diseases. The study also reported a high-yielding synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction followed by a stereoselective reduction.

In addition to its pharmaceutical applications, recent research has explored the use of this compound in agrochemicals. A 2024 paper in ACS Agricultural Science & Technology described its incorporation into novel herbicides, where the cyclobutane ring was found to enhance binding affinity to target enzymes in weeds. The trifluoropropenyl group contributed to improved rainfastness and soil persistence, addressing key challenges in modern herbicide development.

The mechanism of action of derivatives containing this scaffold has been investigated through computational and experimental approaches. Molecular docking studies revealed that the rigid cyclobutane ring provides optimal spatial orientation for interactions with biological targets, while the fluorine atoms participate in critical dipole-dipole interactions. These findings were corroborated by X-ray crystallography data published in Nature Communications earlier this year, which provided atomic-level insights into the binding mode of these compounds.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol. A green chemistry approach utilizing biocatalysis was reported in ChemSusChem, achieving high enantioselectivity while reducing the environmental impact of the synthesis. This development is particularly significant given the growing emphasis on sustainable pharmaceutical manufacturing.

Looking forward, the unique properties of this compound suggest broad potential across multiple therapeutic areas. Ongoing clinical trials are investigating its derivatives as potential treatments for neurodegenerative disorders, leveraging the ability of fluorinated compounds to cross the blood-brain barrier. Furthermore, its application in PET tracer development is being explored, taking advantage of the fluorine-18 isotope for medical imaging purposes.

In conclusion, 2-(3,3,3-trifluoroprop-1-en-2-yl)cyclobutan-1-ol represents a versatile scaffold with demonstrated utility in medicinal chemistry and beyond. The recent research highlights its importance as a building block for drug discovery and its potential to address current challenges in multiple industries. As synthetic methodologies continue to advance and biological evaluations progress, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics and agrochemicals.